Cas no 1194-62-3 (6H-Purine-6-thione,1,2,3,9-tetrahydro-, sodium salt (1:1))

• Product Name: 6H-Purine-6-thione,1,2,3,9-tetrahydro-, sodium salt (1:1)
• CAS No: 1194-62-3
• MF: C₅H₄N₄NaS
• MW: 175.166829109192
• CID: 184114
• PubChem ID: 3083686
• Update Time: 2025-04-19

6H-Purine-6-thione,1,2,3,9-tetrahydro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,2,3,9-tetrahydro-, sodium salt (1:1)
• MERCAPTOPURINE SODIUM
• sodium,3,7-dihydropurine-6-thione
• 6-Mercaptopurine sodium salt
• 1194-62-3
• Z28R9MMN37
• Purine-6-thiol, monosodium salt
• UNII-Z28R9MMN37

• Inchi： 1S/C5H4N4S.Na/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);/q;+1
• InChI Key： CVTDRIGVRPDWTR-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)NC=N1.[Na+]

Computed Properties

• Exact Mass: 172.98996
• Monoisotopic Mass: 175.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Melting Point: [313]
• Boiling Point: 498.6°Cat760mmHg
• Flash Point: 255.4°C
• PSA: 51.56